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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

An In-depth Technical Guide to Cyanox CY 1790
Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to

protect polymeric materials from thermo-oxidative degradation.[1][2] Its primary function is to

ensure the long-term stability of plastics and elastomers by neutralizing free radicals that

initiate degradation processes, thereby preserving the material's physical and chemical

properties.[3][4] This guide provides a comprehensive overview of its chemical structure, key

properties, and applications, with a focus on experimental data and methodologies relevant to

researchers and professionals in drug development and materials science.

Chemical Structure and Identification
Cyanox CY 1790 is chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1] It is a complex molecule characterized

by three substituted phenolic groups attached to a central triazine ring, which contributes to its

high molecular weight and low volatility.[5][6]

Chemical Identifiers:

Chemical Formula: C₄₂H₅₇N₃O₆[5][6]

Molecular Weight: 699.92 g/mol [1][7]

CAS Number: 40601-76-1[1]
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Synonyms: Irganox 1790, Irganox 3790, Lowinox 1790, Antioxidant 1790[1]

Physicochemical and Performance Data
Cyanox CY 1790 is a free-flowing white powder valued for its minimal color contribution and

low volatility.[5][6] Its high thermal stability makes it suitable for high-temperature processing of

polymers.[1] Key performance benefits include excellent resistance to extraction and

discoloration, and superior polymer stabilization.[5]

Property Value Reference

Appearance White powder [5][7]

Melting Point 159.0 - 163.0 °C [6][7]

Loss on Drying ≤ 0.5% [5][6]

Toluene Insolubles ≤ 0.05% [5][6]

Transmittance @ 425 nm > 95% [7]

Transmittance @ 500 nm > 97% [7]

Regulatory Status: Cyanox CY 1790 is sanctioned by the FDA for use as an antioxidant in

olefin polymers (not to exceed 0.1%), polystyrene, and rubber-modified polystyrene intended

for food contact applications.[5][6][7]

Antioxidant Mechanism
As a sterically hindered phenolic antioxidant, Cyanox CY 1790 functions as a free radical

scavenger.[3][4] The hydroxyl groups on the phenol rings donate hydrogen atoms to reactive

radicals (R•, ROO•), neutralizing them and terminating the auto-oxidation chain reaction that

leads to polymer degradation. The bulky tert-butyl and methyl groups surrounding the hydroxyl

group enhance its stability and reduce its volatility.

Caption: Antioxidant mechanism of Cyanox CY 1790 as a free radical scavenger.
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The following section details an experimental protocol for the extraction and quantification of

Cyanox CY 1790 from wastewater, followed by its application to a polypropylene (PP) matrix to

evaluate its effect on thermal stability. This methodology is adapted from a study on the

valorization of petrochemical wastewater.[8]

This protocol utilizes Solid-Phase Extraction (SPE) followed by High-Performance Liquid

Chromatography-Mass Spectrometry (HPLC-MS) for the recovery and analysis of Cyanox CY
1790.

Materials and Reagents:

Wastewater sample containing Cyanox CY 1790

Solid-Phase Extraction (SPE) cartridges

Methanol (HPLC grade)

Acetonitrile (ACN, HPLC grade)

Dichloromethane (CH₂Cl₂)

Deionized water

Cyanox CY 1790 standard

0.45 µm nylon filters

Procedure:

Sample Preparation: Filter wastewater samples to remove suspended solids.

SPE Cartridge Conditioning: Condition the SPE cartridges by passing methanol followed by

deionized water.

Sample Loading: Load the pre-treated wastewater sample onto the SPE cartridge.

Washing: Wash the cartridge with deionized water to remove interfering substances.
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Elution: Elute the retained Cyanox CY 1790 from the cartridge using an appropriate solvent

like methanol or acetonitrile.

HPLC-MS Analysis:

Filter the eluate through a 0.45 µm nylon filter.

Inject the filtered sample into an HPLC-MS system.

Use a suitable mobile phase gradient (e.g., a mixture of acetonitrile and water) to achieve

separation.

Quantify Cyanox CY 1790 by comparing the peak area with a calibration curve prepared

from known concentrations of the standard.

Quantitative Results from a Representative Study:[8]

Parameter Result

Recovery Rate ≥ 95%

Inter-day Precision (RSD) < 3.78%

Intra-day Precision (RSD) < 4.1%

Correlation Coefficient (R²) > 0.99995

This protocol describes how to incorporate the recovered Cyanox CY 1790 into a

polypropylene matrix and analyze its thermal stability using Thermogravimetric Analysis (TGA).

Materials:

Polypropylene (PP) resin

Recovered Cyanox CY 1790

Extruder

Thermogravimetric Analyzer (TGA)
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Procedure:

Compounding: Blend the PP resin with a specified concentration of the recovered Cyanox
CY 1790 (e.g., 0.05-0.1% by weight).

Extrusion: Melt-process the blend using an extruder to ensure homogeneous distribution of

the antioxidant within the polymer matrix.

Sample Preparation for TGA: Prepare small, uniform samples from the extruded PP-

antioxidant blend.

TGA Analysis:

Place the sample in the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate.

Record the weight loss of the sample as a function of temperature.

Determine the onset of degradation temperature and other thermal stability parameters.

The addition of Cyanox CY 1790 has been shown to improve the thermal qualities of the

material.[8]
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Caption: Workflow for recovery, quantification, and application of Cyanox CY 1790.
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Conclusion
Cyanox CY 1790 is a highly effective and versatile antioxidant crucial for enhancing the

durability and performance of various polymers. Its well-defined chemical structure and low

volatility provide excellent long-term thermal stability. The experimental protocols outlined in

this guide offer a framework for researchers to quantify its presence and evaluate its efficacy in

polymer systems, making it a valuable component in the development of stable and long-

lasting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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